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Compound of Interest

Compound Name:
3,5-Dimethyl-1H-pyrrole-2-

carbaldehyde

Cat. No.: B1679895 Get Quote

Welcome to the Technical Support Center for the synthesis of 3,5-Dimethyl-1H-pyrrole-2-
carbaldehyde. This guide is designed for researchers, scientists, and professionals in drug

development, providing in-depth technical assistance to navigate the nuances of this synthetic

procedure. Here, we address common challenges and frequently asked questions to help you

optimize your reaction conditions, identify and mitigate the formation of impurities, and achieve

high purity of your target compound.

I. Foundational Principles: The Vilsmeier-Haack
Reaction
The synthesis of 3,5-Dimethyl-1H-pyrrole-2-carbaldehyde is most commonly achieved

through the Vilsmeier-Haack formylation of 2,4-dimethylpyrrole (also known as kryptopyrrole).

This reaction is a powerful tool for the formylation of electron-rich aromatic and heteroaromatic

compounds.[1][2]

The reaction proceeds in three main stages:

Formation of the Vilsmeier Reagent: In the initial step, a substituted amide, typically N,N-

dimethylformamide (DMF), reacts with an acid halide, most commonly phosphorus

oxychloride (POCl₃), to form a chloroiminium ion. This electrophilic species is known as the

Vilsmeier reagent.[3][4]
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Electrophilic Aromatic Substitution: The electron-rich pyrrole ring of 2,4-dimethylpyrrole

attacks the electrophilic carbon of the Vilsmeier reagent. This attack preferentially occurs at

the α-position (C5), which is the most electron-rich and sterically accessible site, leading to

the formation of an iminium salt intermediate.[5]

Hydrolysis: The final step involves the hydrolysis of the iminium salt during aqueous work-up

to yield the desired aldehyde, 3,5-Dimethyl-1H-pyrrole-2-carbaldehyde.[6][7]

Understanding this mechanism is crucial for troubleshooting, as deviations in any of these

steps can lead to the formation of impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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